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Compound of Interest

Compound Name: 1,6-Dibromopyrene

Cat. No.: B158639 Get Quote

For researchers, scientists, and drug development professionals handling 1,6-Dibromopyrene,

ensuring its proper disposal is a critical aspect of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to facilitate the safe management of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1,6-Dibromopyrene with

care. Avoid contact with skin, eyes, and personal clothing.[1] Use only with adequate ventilation

to avoid breathing fumes, and wear suitable protective clothing, gloves, and eye/face

protection.[1] In case of accidental contact, immediately flush the affected skin or eyes with

running water for at least 15 minutes and seek medical attention.[1] Contaminated clothing

should be removed and washed before reuse.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1,6-Dibromopyrene.
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Property Value

Molecular Formula C16H8Br2

Molecular Weight 360.04 g/mol

Appearance White to Almost white powder to crystal

Melting Point 230°C

Purity >98.0% (GC)

CAS Number 27973-29-1

Step-by-Step Disposal Protocol
The disposal of 1,6-Dibromopyrene must be conducted in accordance with federal, state, and

local hazardous waste regulations.[1] The following is a general procedural guide based on

best practices for hazardous chemical waste disposal.

1. Waste Classification and Segregation:

Hazardous Waste Determination: Chemical waste generators must first determine if 1,6-
Dibromopyrene is classified as hazardous waste according to US EPA guidelines (40 CFR

261.3).[1] Given its nature as a brominated organic compound, it should be treated as

hazardous waste.

Segregation: Do not mix 1,6-Dibromopyrene waste with other waste streams. It should be

segregated as a halogenated organic solid.[2] Keep solids and liquids separate.[2][3]

2. Containerization:

Compatible Containers: Use a dedicated, leak-proof container that is compatible with 1,6-
Dibromopyrene. The container should be in good condition with no leaks or cracks.[4]

Secure Closure: The container must have a secure, screw-on cap to prevent spillage.[3][4]

Keep the container closed except when adding waste.[3][4]

Cleanliness: Ensure the outer surface of the container is clean and free of contamination.[2]
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3. Labeling:

Clear Identification: Clearly label the waste container with the words "Hazardous Waste" and

the full chemical name, "1,6-Dibromopyrene".[2][4][5] Do not use abbreviations or chemical

formulas.[2]

Content Information: If it is a mixture, list all constituents and their approximate

concentrations.[2]

Hazard Pictograms: Mark the container with the appropriate hazard pictograms.[5]

4. Storage:

Designated Area: Store the waste container in a designated hazardous waste storage area.

[3]

Secondary Containment: Place the primary container in a secondary container, such as a lab

tray, to contain any potential leaks or spills.[3][4] The secondary container should be

chemically compatible and able to hold 110% of the volume of the primary container.[3]

Segregation in Storage: Store segregated from incompatible materials.[4][6]

5. Disposal:

Contact Environmental Health & Safety (EHS): Do not dispose of 1,6-Dibromopyrene down

the sink or in regular trash.[2] Contact your institution's Environmental Health and Safety

(EHS) office to schedule a pickup for hazardous waste.[5]

Documentation: Complete any required hazardous waste disposal forms provided by your

EHS office.[5]

Empty Containers: Empty containers that held 1,6-Dibromopyrene must also be treated as

hazardous waste unless triple-rinsed with a suitable solvent.[4] The rinsate must be collected

and disposed of as hazardous waste.[4] After triple-rinsing, deface the original label before

disposal in regular trash or recycling.[6]
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Disclaimer: The following experimental protocol for the disposal of 1,6-Dibromopyrene is a

general guideline based on established principles of hazardous waste management. No

specific protocol for the chemical neutralization or deactivation of 1,6-Dibromopyrene was

found in the provided search results. Always consult your institution's specific safety and

disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling or

disposing of this chemical.

Logical Workflow for 1,6-Dibromopyrene Disposal
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Start: 1,6-Dibromopyrene Waste Generation

Step 1: Waste Classification & Segregation
- Classify as Hazardous Waste

- Segregate as Halogenated Organic Solid

Step 2: Proper Containerization
- Use Compatible, Leak-Proof Container

- Secure with Screw-On Cap

Step 3: Accurate Labeling
- 'Hazardous Waste'

- '1,6-Dibromopyrene'
- Hazard Pictograms

Step 4: Safe Storage
- Designated Storage Area
- Secondary Containment

Step 5: Arrange for Disposal
- Contact EHS for Pickup

- Complete Disposal Forms

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Disposal workflow for 1,6-Dibromopyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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